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Welcome to the technical support center for NuPro®, a functional nutrient source designed to

enhance animal performance. This guide is intended for researchers, scientists, and drug

development professionals to provide troubleshooting assistance and answers to frequently

asked questions (FAQs) encountered during the optimization of NuPro® in feed formulations.

Frequently Asked Questions (FAQs)
Q1: What is NuPro® and what are its key functional components?

A1: NuPro® is a natural ingredient derived from the yeast strain Saccharomyces cerevisiae. It

is a concentrated source of highly digestible and functional nutrients.[1][2] Its key components

include:

Nucleotides: Essential for rapidly dividing tissues, such as the gut and immune cells.[3][4]

NuPro® contains an estimated 5% nucleotides on a dry weight basis.[5][6]

Glutamic Acid, Amino Acids, and Peptides: Provide readily available building blocks for

protein synthesis and support gut health.[1][2]

Inositol: A vitamin-like substance that plays a role in various metabolic processes.[2][3]

Q2: What is the recommended inclusion rate for NuPro®?

A2: The optimal inclusion rate of NuPro® can vary depending on the species, age of the

animal, and specific production goals. However, general recommendations are as follows:
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Aquaculture: 1% to 2% (10-20 kg/mT ) in commercial feeds.[5]

Swine (Nursery Pigs): Can be used at rates of 1.5% to 5% to replace other protein sources

like spray-dried plasma protein.[3]

Poultry (Broilers): Typically included at 1% to 4% in starter feeds for the first 7 days.[7][8]

Some studies have used 2% in the first 7-14 days.[8][9]

General Livestock: A general inclusion rate of 2-10% per kg of base mix has been

suggested.[10]

Q3: Can NuPro® replace other protein sources in a diet?

A3: Yes, NuPro® can be a cost-effective replacement for other protein sources such as fish

meal or soybean meal.[5] In swine nursery diets, it has been successfully used to replace

spray-dried plasma protein.[3] When replacing other proteins, it is important to consider the

overall amino acid profile of the diet to ensure it meets the nutritional requirements of the

animal.

Q4: How should NuPro® be stored?

A4: NuPro® is extremely hygroscopic, meaning it readily absorbs moisture from the air. It

should be stored in a cool, dry area in a tightly closed container when not in use.[1] Pallets

should not be stacked.[1]

Troubleshooting Guide
Problem 1: Inconsistent or suboptimal growth performance after NuPro® inclusion.

Possible Cause 1: Incorrect Inclusion Rate.

Solution: Review the recommended inclusion rates for the specific species and life stage.

For young animals, particularly in the starter phase, a higher inclusion rate may be

beneficial.[7][11] Conversely, exceeding the optimal level may not provide additional

benefits and could be uneconomical.

Possible Cause 2: Variation in NuPro® Batch Composition.
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Solution: While NuPro® is a consistent product, slight variations between batches can

occur.[8][9] If you observe unexpected results, contact your supplier for the certificate of

analysis for the specific batch to ensure it meets specifications.

Possible Cause 3: Suboptimal Feed Formulation.

Solution: NuPro® is a component of a complete diet. Ensure that the overall diet is

balanced for energy, amino acids, vitamins, and minerals. NuPro® can be added "over the

top" of a formulation or used to replace other protein sources.[5] If replacing a protein

source, a reformulation of the diet may be necessary to maintain the desired nutritional

profile.

Problem 2: Feed refusal or reduced feed intake.

Possible Cause 1: Palatability.

Solution: While NuPro® is generally considered palatable, sudden changes in diet

composition can sometimes lead to temporary feed refusal. Introduce diets containing

NuPro® gradually over a few days to allow animals to adapt.

Possible Cause 2: Improper Mixing.

Solution: Ensure NuPro® is thoroughly and evenly mixed into the feed to prevent "hot

spots" of concentrated product. Uneven mixing can affect the taste and nutrient

distribution of the feed.

Problem 3: Diarrhea or loose stools in young animals.

Possible Cause 1: High Inclusion in a Sensitive Gut.

Solution: While NuPro® is intended to support gut health, its high concentration of

digestible nutrients could be rich for a compromised or very young digestive system.[12] In

rare cases of loose stools, consider reducing the inclusion rate temporarily and then

gradually increasing it back to the target level as the animal's digestive system adapts.[12]

Studies have shown that NuPro® can help reduce the incidence of diarrhea in weanling

pigs.[3][4]
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Data Presentation
Table 1: Recommended NuPro® Inclusion Rates by Species

Species Life Stage
Recommended
Inclusion Rate (%)

Reference(s)

Aquaculture General 1 - 2% [5]

Atlantic Salmon (fry) 0.6% (6 kg/T ) [13]

Swine Nursery (Phase 1) up to 5% [3]

Nursery (Phase 2) up to 2.5% [3]

Lactating Sows 30-60 g/day [11]

Poultry Broiler (Starter) 1 - 4% [7]

Broiler (Starter) 2% for first 7-14 days [8][9]

Table 2: Performance Improvements with NuPro® Supplementation

Species Parameter Improvement Reference(s)

Litopenaeus

vannamei

Feed Conversion

Ratio (FCR)
14% improvement [5]

Swine (Nursery)
Average Daily Gain

(ADG)

Increased compared

to control
[11][14]

Feed Intake Increased by 7-15% [14]

Broiler Chickens Feed Conversion
Significantly lower

than control
[8][9]

Growth Rate Positive impact [7]

Atlantic Salmon Growth Significantly increased [13]

Experimental Protocols
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Protocol 1: Evaluating the Efficacy of NuPro® in Broiler Starter Diets

Objective: To determine the effect of NuPro® supplementation on the growth performance

and feed efficiency of broiler chickens during the starter phase (days 1-7).

Experimental Design:

A total of 500 one-day-old male broiler chicks (e.g., Ross 308) are randomly allocated to

five treatment groups, with 100 birds per group.[7]

The treatment groups are as follows:

T1 (Control): Standard starter diet without NuPro®.

T2: Standard starter diet with 1% NuPro® (10 g/kg) replacing soybean meal.[7]

T3: Standard starter diet with 2% NuPro® (20 g/kg) replacing soybean meal.[7]

T4: Standard starter diet with 3% NuPro® (30 g/kg) replacing soybean meal.[7]

T5: Standard starter diet with 4% NuPro® (40 g/kg) replacing soybean meal.[7]

Birds are housed in appropriate pens with controlled environmental conditions.

Feed and water are provided ad libitum.

Data Collection:

Body weight and feed intake are measured on days 1 and 7.

Feed conversion ratio (FCR) is calculated (feed intake / body weight gain).

Statistical Analysis: Data are analyzed using ANOVA to determine significant differences

between treatment groups.
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Caption: Mode of action of NuPro® on gut health and animal performance.
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Caption: General experimental workflow for evaluating NuPro® efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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